Cas no 1805108-82-0 (4-Amino-3-cyano-5-(difluoromethyl)-2-(trifluoromethyl)pyridine)

• Product Name: 4-Amino-3-cyano-5-(difluoromethyl)-2-(trifluoromethyl)pyridine
• CAS No: 1805108-82-0
• MF: C₈H₄F₅N₃
• MW: 237.12947845459
• CID: 4853026
• Update Time: 2025-09-23

4-Amino-3-cyano-5-(difluoromethyl)-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Amino-3-cyano-5-(difluoromethyl)-2-(trifluoromethyl)pyridine

• Inchi： 1S/C8H4F5N3/c9-7(10)4-2-16-6(8(11,12)13)3(1-14)5(4)15/h2,7H,(H2,15,16)
• InChI Key： QOFYTEJMLYEGJH-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C(F)(F)F)C(C#N)=C1N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 294
• XLogP3: 2
• Topological Polar Surface Area: 62.7

Additional information on 4-Amino-3-cyano-5-(difluoromethyl)-2-(trifluoromethyl)pyridine

Comprehensive Overview of 4-Amino-3-cyano-5-(difluoromethyl)-2-(trifluoromethyl)pyridine (CAS No. 1805108-82-0)

4-Amino-3-cyano-5-(difluoromethyl)-2-(trifluoromethyl)pyridine (CAS No. 1805108-82-0) is a highly specialized heterocyclic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. Its unique molecular structure, featuring a pyridine core substituted with cyano, amino, difluoromethyl, and trifluoromethyl groups, makes it a versatile intermediate for synthesizing advanced materials and bioactive molecules. Researchers and industry professionals frequently search for this compound due to its potential applications in drug discovery, particularly in the development of kinase inhibitors and other targeted therapies.

The growing interest in fluorinated pyridines like 4-Amino-3-cyano-5-(difluoromethyl)-2-(trifluoromethyl)pyridine is driven by their enhanced metabolic stability and bioavailability, which are critical factors in modern medicinal chemistry. Recent trends in AI-driven drug discovery and high-throughput screening have further highlighted the importance of such compounds. For instance, computational models often predict the reactivity and binding affinity of fluorinated derivatives, making them prime candidates for virtual screening libraries. This aligns with the increasing demand for sustainable synthetic methods and green chemistry approaches, as researchers seek to minimize environmental impact while maximizing efficiency.

In agrochemical applications, 4-Amino-3-cyano-5-(difluoromethyl)-2-(trifluoromethyl)pyridine serves as a key building block for developing novel pesticides and herbicides. The incorporation of fluorine atoms into agrochemicals has been shown to improve their efficacy and reduce environmental persistence, addressing global concerns about soil contamination and non-target organism toxicity. This compound's role in crop protection innovations is particularly relevant given the rising focus on food security and sustainable agriculture.

From a synthetic chemistry perspective, the preparation of 4-Amino-3-cyano-5-(difluoromethyl)-2-(trifluoromethyl)pyridine involves multi-step reactions that often require catalysis optimization and regioselective functionalization. Recent advancements in flow chemistry and microwave-assisted synthesis have streamlined its production, reducing reaction times and improving yields. These methodologies are frequently discussed in academic forums and patent literature, reflecting the compound's industrial relevance.

Analytical characterization of CAS No. 1805108-82-0 typically employs techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography to confirm its purity and structural integrity. These methods are essential for ensuring compliance with regulatory standards, particularly in pharmaceutical applications where impurity profiling is critical. The compound's stability under various storage conditions is another area of interest, as it impacts shelf life and handling protocols.

In summary, 4-Amino-3-cyano-5-(difluoromethyl)-2-(trifluoromethyl)pyridine represents a cutting-edge example of how fluorinated heterocycles are shaping the future of life sciences. Its dual utility in pharmaceuticals and agrochemicals, combined with the ongoing advancements in synthetic and analytical technologies, positions it as a compound of enduring scientific and commercial value. As research continues to uncover new applications, its role in addressing some of the most pressing challenges in human health and environmental sustainability will likely expand further.